Cas no 1805839-11-5 (1-Bromo-1-(3-iodo-5-methylphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-iodo-5-methylphenyl)propan-2-one
• CAS No: 1805839-11-5
• MF: C₁₀H₁₀BrIO
• MW: 352.994274616241
• CID: 5008243
• Update Time: 2025-06-26

1-Bromo-1-(3-iodo-5-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-iodo-5-methylphenyl)propan-2-one

• Inchi： 1S/C10H10BrIO/c1-6-3-8(5-9(12)4-6)10(11)7(2)13/h3-5,10H,1-2H3
• InChI Key： FHHHCFNRBFOTBA-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C=C(C=1)C(C(C)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(3-iodo-5-methylphenyl)propan-2-one

Compound 1805839-11-5: 1-Bromo-1-(3-Iodo-5-Methylphenyl)Propan-2-One

The compound with CAS No. 1805839-11-5, commonly referred to as 1-Bromo-1-(3-Iodo-5-Methylphenyl)Propan-2-One, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which incorporates a bromine atom, an iodo-substituted aromatic ring, and a ketone functional group. The combination of these features makes it a valuable building block in the construction of complex molecular frameworks.

The bromine atom in the molecule plays a critical role in enabling various substitution reactions, particularly in Suzuki-Miyaura coupling reactions. This reactivity has been extensively exploited in recent studies to construct biaryl structures, which are essential components of many bioactive molecules. For instance, researchers have utilized this compound to synthesize novel heterocyclic compounds with potential applications in cancer therapy.

The iodo-substituted aromatic ring introduces additional functionality to the molecule. Iodo groups are known for their high reactivity in cross-coupling reactions, making this compound an ideal substrate for constructing diverse aromatic systems. Recent advancements in palladium-catalyzed coupling reactions have further expanded the utility of this compound in synthesizing complex polyaromatic systems with tailored electronic properties.

The ketone functional group present in the molecule serves as a versatile site for further modifications. It can undergo various transformations, such as enolate formation, which is pivotal in constructing carbon-carbon bonds. Recent studies have demonstrated the use of this compound as a precursor for synthesizing enone-containing natural product analogs, highlighting its potential in drug discovery.

In terms of synthesis, 1-Bromo-1-(3-Iodo-5-Methylphenyl)Propan-2-One can be prepared through a variety of methods, including Friedel-Crafts acylation and subsequent halogenation. However, modern approaches often employ more efficient methodologies, such as microwave-assisted synthesis or continuous flow chemistry, to enhance yield and purity. These advancements have significantly streamlined the production process, making the compound more accessible for research purposes.

From a pharmacological perspective, this compound has shown promise as a lead structure in the development of kinase inhibitors. Its ability to modulate key signaling pathways has been explored in preclinical models, with encouraging results indicating potential anti-cancer activity. Furthermore, its unique structural features make it an attractive candidate for investigating enzyme selectivity and binding affinity.

In conclusion, 1-Bromo-1-(3-Iodo-5-Methylphenyl)Propan-2-One (CAS No. 1805839-11-5) stands out as a versatile and valuable molecule in contemporary organic chemistry. Its reactivity and structural diversity continue to drive innovative research across multiple disciplines, solidifying its position as an essential tool in modern chemical synthesis and drug discovery.